(2R,3R)-2-Benzhydryl-N-[(2-iodophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine;oxalic acid

• CAS No.: 351351-06-9
• Product Name: (2R,3R)-2-Benzhydryl-N-[(2-iodophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine;oxalic acid
• Molecular Formula: C29H31IN2O4
• Molecular Weight: 598.5 g/mol
• IUPAC Name: (2R,3R)-2-benzhydryl-N-[(2-iodophenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine;oxalic acid
• Standard InChI: InChI=1S/C27H29IN2.C2H2O4/c28-24-14-8-7-13-23(24)19-29-26-22-15-17-30(18-16-22)27(26)25(20-9-3-1-4-10-20)21-11-5-2-6-12-21;3-1(4)2(5)6/h1-14,22,25-27,29H,15-19H2;(H,3,4)(H,5,6)/t26-,27-;/m1./s1
• Standard InChIKey: VHLWXEPQCNQPNC-CNZCJKERSA-N
• Isomeric SMILES: C1CN2CCC1[C@H]([C@H]2C(C3=CC=CC=C3)C4=CC=CC=C4)NCC5=CC=CC=C5I.C(=O)(C(=O)O)O
• SMILES: C1CN2CCC1C(C2C(C3=CC=CC=C3)C4=CC=CC=C4)NCC5=CC=CC=C5I.C(=O)(C(=O)O)O
• Canonical SMILES: C1CN2CCC1C(C2C(C3=CC=CC=C3)C4=CC=CC=C4)NCC5=CC=CC=C5I.C(=O)(C(=O)O)O
• Appearance: Solid powder
• Description: L-703606 Oxalate is a tachykinin NK1 receptor antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: L-703606 Oxalate; L703606 Oxalate; L 703606 Oxalate; L-703606 Oxalate salt; L-703,606 Oxalate
• Reference: 1: Minowa S, Tsuchiya S, Someya A, Horie S, Murayama T. Role of neuropeptide receptor systems in vanilloid VR1 receptor-mediated gastric acid secretion in rat brain. Eur J Pharmacol. 2004 Feb 23;486(3):317-24. PubMed PMID: 14985054.; 2: Hu D, Chen B, Zhu X, Tao K, Tang C, Wang J. [Substance P up-regulates the TGF-beta 1 mRNA expression of human dermal fibroblasts in vitro]. Zhonghua Zheng Xing Wai Ke Za Zhi. 2002 Jul;18(4):234-6. Chinese. PubMed PMID: 12382579.
• PubChem Compound: 16219554
• Last Modified: Nov 11 2021